2-Ethyl-1,4-naphthoquinone

• CAS No.: 5409-32-5
• Molecular Formula: C12H10O2
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 2-ethylnaphthalene-1,4-dione
• InChI: InChI=1S/C12H10O2/c1-2-8-7-11(13)9-5-3-4-6-10(9)12(8)14/h3-7H,2H2,1H3
• InChI Key: QBHSRQVIJSKBPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)C2=CC=CC=C2C1=O

Description

2-Ethyl-1,4-naphthoquinone is a useful research compound. Its molecular formula is C12H10O2 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,4-naphthoquinone (7.91 g), propanoic acid (3.70 g) and silver nitrate (1.53 g) in a mixture of acetonitrile (11.4 mL), sulfolane (34.1 mL) and water (79.5 mL) was heated at 60°-65° C. for 2 hours. A solution of ammonium persulfate (13.7 g) in water (25 mL) was then added dropwise. The mixture was cooled in ice water and extracted with ether. The organic layer was washed with saturated sodium bicarbonate, water and brine, then dried, filtered and evaporated. Chromatography over silica gel afforded 2-ethyl-1,4-naphthoquinone, m.p. 87°-88° C.